Cas no 1805166-12-4 (Methyl 4-cyano-5-hydroxy-2-(hydroxymethyl)benzoate)

• Product Name: Methyl 4-cyano-5-hydroxy-2-(hydroxymethyl)benzoate
• CAS No: 1805166-12-4
• MF: C₁₀H₉NO₄
• MW: 207.182762861252
• CID: 4952228
• Update Time: 2025-06-15

Methyl 4-cyano-5-hydroxy-2-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-5-hydroxy-2-(hydroxymethyl)benzoate

• Inchi： 1S/C10H9NO4/c1-15-10(14)8-3-9(13)6(4-11)2-7(8)5-12/h2-3,12-13H,5H2,1H3
• InChI Key： QMHXALYFFZXVTH-UHFFFAOYSA-N
• SMILES： OCC1C=C(C#N)C(=CC=1C(=O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 0.8
• Topological Polar Surface Area: 90.6

Additional information on Methyl 4-cyano-5-hydroxy-2-(hydroxymethyl)benzoate

Methyl 4-cyano-5-hydroxy-2-(hydroxymethyl)benzoate (CAS No. 1805166-12-4): A Comprehensive Overview

Methyl 4-cyano-5-hydroxy-2-(hydroxymethyl)benzoate, identified by its Chemical Abstracts Service registry number CAS No. 1805166-12-4, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, featuring a benzoate core with cyano, hydroxy, and hydroxymethyl substituents, has garnered attention due to its potential applications in various biological and chemical processes.

The molecular structure of Methyl 4-cyano-5-hydroxy-2-(hydroxymethyl)benzoate contributes to its unique chemical properties, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring enhances its reactivity, allowing for diverse functionalization strategies. This characteristic has positioned it as a key building block in the development of novel pharmaceuticals and agrochemicals.

Recent research has highlighted the compound's role in the synthesis of bioactive molecules. For instance, studies have demonstrated its utility in the preparation of derivatives that exhibit promising biological activities. These derivatives have shown potential in modulating various biological pathways, including those relevant to inflammation and oxidative stress. The hydroxymethyl group, in particular, offers a site for further functionalization, enabling the creation of compounds with tailored properties.

In the realm of drug discovery, Methyl 4-cyano-5-hydroxy-2-(hydroxymethyl)benzoate has been explored as a precursor for molecules targeting neurological disorders. The cyano group introduces a strong electron-withdrawing effect, which can influence the electronic properties of the molecule and its interactions with biological targets. Preliminary studies suggest that compounds derived from this scaffold may have neuroprotective effects, making them attractive candidates for further investigation.

The compound's versatility also extends to its application in material science. Researchers have investigated its use in the development of advanced polymers and coatings, where its structural features contribute to enhanced durability and functionality. The benzoate moiety, known for its stability and compatibility with various matrices, makes it an ideal candidate for such applications.

From a synthetic chemistry perspective, Methyl 4-cyano-5-hydroxy-2-(hydroxymethyl)benzoate serves as a versatile intermediate. Its reactivity allows for the introduction of additional functional groups through various synthetic pathways, including esterification, hydrolysis, and condensation reactions. These transformations have enabled the preparation of a wide range of derivatives with distinct properties and applications.

The compound's significance is further underscored by its presence in several high-profile research projects aimed at developing innovative solutions for global challenges. By serving as a key intermediate, it contributes to the synthesis of molecules that address issues ranging from healthcare to environmental sustainability. Its role in these projects highlights its importance as a chemical entity with broad utility.

In conclusion, Methyl 4-cyano-5-hydroxy-2-(hydroxymethyl)benzoate (CAS No. 1805166-12-4) is a multifaceted compound with applications spanning pharmaceuticals, material science, and beyond. Its unique structural features and reactivity make it a valuable asset in synthetic chemistry and a promising candidate for further research and development. As scientific understanding continues to evolve, the potential uses for this compound are likely to expand, reinforcing its importance in the chemical community.